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Compound of Interest

Compound Name: 1,12-Dibromododecane

Cat. No.: B1294643 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the stability and recommended storage

conditions for 1,12-Dibromododecane (CAS No. 3344-70-5), a crucial intermediate in various

organic synthesis applications, including drug development. This document is intended for

researchers, scientists, and professionals in the pharmaceutical and chemical industries who

handle and utilize this compound.

Core Properties and Stability Profile
1,12-Dibromododecane is a long-chain aliphatic hydrocarbon featuring terminal bromine

atoms. It typically appears as an off-white to pale brown crystalline solid.[1][2] Its stability is a

critical factor for ensuring the integrity and reproducibility of experimental results. Generally,

1,12-Dibromododecane is considered stable under standard laboratory conditions.[1][2][3]

However, its reactivity and long-term stability can be influenced by environmental factors.

Key physical and chemical properties are summarized in the table below:
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Property Value Source

Molecular Formula C₁₂H₂₄Br₂ [4]

Molecular Weight 328.13 g/mol [4]

Melting Point 38-42 °C [2][3]

Boiling Point 215 °C at 15 mmHg [2]

Appearance
Off-white to pale brown

crystalline solid
[1][2]

Solubility
Soluble in hot methanol;

Insoluble in water
[1][2]

Recommended Storage and Handling
To maintain the purity and stability of 1,12-Dibromododecane, the following storage conditions

are recommended based on information from safety data sheets and chemical suppliers:

Parameter Recommendation Rationale

Temperature

Store in a cool, dry place.

Room temperature is generally

acceptable.

Prevents melting and potential

degradation.

Light
Store away from direct

sunlight.

Light can initiate free-radical

degradation pathways in

haloalkanes.

Atmosphere

Keep container tightly closed

in a dry and well-ventilated

place.

Minimizes exposure to

moisture and oxygen, which

could potentially lead to

hydrolysis or oxidation over

long periods.

Incompatible Materials Avoid strong oxidizing agents.

Strong oxidizers can react

exothermically with the alkyl

halide.[1][2][3]
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Potential Degradation Pathways
While specific studies on the degradation of 1,12-Dibromododecane under storage conditions

are not extensively documented in publicly available literature, potential degradation pathways

for haloalkanes include:

Hydrolysis: Reaction with water, which can be accelerated by elevated temperatures, to form

the corresponding diol (1,12-dodecanediol) and hydrobromic acid.

Oxidation: In the presence of oxygen and/or light, oxidation can occur, potentially leading to

a variety of degradation products.

Elimination: Although less likely under normal storage conditions for a primary

dibromoalkane, elimination reactions to form alkenes could be catalyzed by certain impurities

or surfaces.

Reductive Debromination: Studies on similar vic-dibromoalkanes have shown that reductive

degradation can occur, generating bromine atoms.[5]

Understanding these potential pathways is crucial for designing appropriate stability studies

and for the analysis of aged samples.

Experimental Protocols for Stability and Purity
Assessment
A comprehensive stability testing program for 1,12-Dibromododecane would involve long-term

and accelerated studies. The following is a detailed, generalized protocol that can be adapted

for this purpose.

Protocol: Long-Term and Accelerated Stability Study of
1,12-Dibromododecane
1. Objective: To evaluate the stability of 1,12-Dibromododecane under various temperature

and humidity conditions over time.

2. Materials and Equipment:
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1,12-Dibromododecane (high purity, with certificate of analysis)

Controlled environment stability chambers

Amber glass vials with inert caps

Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-

MS)

High-Performance Liquid Chromatograph (HPLC) with UV detector

NMR Spectrometer

Karl Fischer titrator

Analytical balance and other standard laboratory glassware

3. Experimental Design:

Study Type Storage Conditions Time Points

Long-Term
25°C ± 2°C / 60% RH ± 5%

RH

0, 3, 6, 9, 12, 18, 24, 36

months

Accelerated
40°C ± 2°C / 75% RH ± 5%

RH
0, 1, 2, 3, 6 months

4. Sample Preparation:

Aliquots of 1,12-Dibromododecane from a single batch are placed in amber glass vials and

securely capped.

Sufficient vials are prepared for each time point and storage condition.

5. Analytical Methods:

Purity and Degradation Products (GC-FID/MS): (Adapted from a protocol for a similar

compound[6])
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Column: Non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm ID, 0.25

µm film thickness.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injector Temperature: 280°C.

Oven Temperature Program: Initial temperature 100°C, hold for 2 min; ramp at 15°C/min

to 300°C, hold for 10 min.

Detector: FID at 300°C or MS (EI, 70 eV, scan range m/z 40-500).

Sample Preparation: Dissolve a known amount of the sample in a suitable solvent (e.g.,

hexane or dichloromethane) to a concentration of approximately 1 mg/mL.

Data Analysis: Determine purity by area percentage. Identify degradation products by

mass spectral library matching and fragmentation analysis.

Appearance: Visual inspection for changes in color and physical state.

Water Content: Determined by Karl Fischer titration.

Identification (NMR Spectroscopy):

¹H and ¹³C NMR spectra are recorded to confirm the structure of the compound and to

identify any potential degradation products with distinct spectral signatures.[7]

6. Acceptance Criteria:

Appearance: No significant change in color or physical state.

Purity (by GC): Not less than 98.0%.

Individual Impurity: Not more than 0.5%.

Total Impurities: Not more than 1.0%.

Water Content: Not more than 0.1%.
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Visualizing Experimental and Logical Workflows
To aid in the understanding of the processes involved in assessing the stability of a chemical

compound like 1,12-Dibromododecane, the following diagrams have been generated using

Graphviz.
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Logical Workflow for Chemical Stability Assessment

Planning Phase

Execution Phase

Analysis & Reporting Phase

Define Compound and Objectives

Literature Review for Known Stabilities

Develop Stability Protocol (ICH Guidelines)

Prepare and Store Samples
(Long-Term & Accelerated)

Analytical Testing at Time Points

Analyze Data (Purity, Impurities)

Identify Degradation Pathways

Generate Stability Report

Establish Shelf-Life and Storage Conditions

Click to download full resolution via product page

Caption: Logical workflow for assessing the stability of a chemical compound.
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Analytical Workflow for a Stability Sample

Analytical Tests

Receive Stability Sample

Visual Inspection
(Color, Form)

GC-MS Analysis
(Purity, Impurities)

Karl Fischer Titration
(Water Content)

NMR Spectroscopy
(Structural Integrity)

Compare Data to Specifications and Previous Time Points

Report Results

Click to download full resolution via product page

Caption: Analytical workflow for a single stability time point sample.

Conclusion
1,12-Dibromododecane is a stable compound when stored under the recommended

conditions of a cool, dry, and dark environment, away from incompatible materials such as

strong oxidizing agents. For critical applications in research and drug development, it is

imperative to implement a robust stability testing program to ensure its quality and purity over

its intended shelf life. The protocols and workflows outlined in this guide provide a framework

for establishing such a program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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